Cas no 2090239-15-7 (4-(azetidin-3-yl)-2,6-diethylpyrimidine)

4-(Azetidin-3-yl)-2,6-diethylpyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with ethyl groups at the 2- and 6-positions and an azetidine ring at the 4-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The azetidine moiety enhances conformational rigidity, while the diethylpyrimidine scaffold offers stability and tunable electronic properties. Its balanced lipophilicity and steric profile make it a promising intermediate for drug discovery, particularly in the development of kinase inhibitors or other biologically active small molecules. The compound's synthetic versatility allows for further functionalization, enabling tailored modifications for specific research or industrial needs.

4-(azetidin-3-yl)-2,6-diethylpyrimidine structure

2090239-15-7 structure

Product Name:4-(azetidin-3-yl)-2,6-diethylpyrimidine

CAS No:2090239-15-7

MF:C₁₁H₁₇N₃

MW:191.272782087326

CID:5239898

Update Time:2025-11-01

4-(azetidin-3-yl)-2,6-diethylpyrimidine Chemical and Physical Properties

Names and Identifiers

- Pyrimidine, 4-(3-azetidinyl)-2,6-diethyl-
- 4-(azetidin-3-yl)-2,6-diethylpyrimidine
- Inchi： 1S/C11H17N3/c1-3-9-5-10(8-6-12-7-8)14-11(4-2)13-9/h5,8,12H,3-4,6-7H2,1-2H3
- InChI Key： KXCWBHWEBMDCKG-UHFFFAOYSA-N
- SMILES： C1(CC)=NC(CC)=CC(C2CNC2)=N1

4-(azetidin-3-yl)-2,6-diethylpyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-305885-1.0g	4-(azetidin-3-yl)-2,6-diethylpyrimidine	2090239-15-7		1.0g	$0.0	2023-02-26
Enamine	EN300-305885-1g	4-(azetidin-3-yl)-2,6-diethylpyrimidine	2090239-15-7		1g	$0.0	2023-09-05

4-(azetidin-3-yl)-2,6-diethylpyrimidine Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
2. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

Additional information on 4-(azetidin-3-yl)-2,6-diethylpyrimidine

Recent Advances in the Study of 4-(azetidin-3-yl)-2,6-diethylpyrimidine (CAS: 2090239-15-7) in Chemical Biology and Pharmaceutical Research

The compound 4-(azetidin-3-yl)-2,6-diethylpyrimidine (CAS: 2090239-15-7) has recently emerged as a promising candidate in chemical biology and pharmaceutical research due to its unique structural and pharmacological properties. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The information presented here is based on a comprehensive review of recent academic literature, patents, and industry reports.

Recent studies have highlighted the significance of 4-(azetidin-3-yl)-2,6-diethylpyrimidine as a versatile scaffold in drug discovery. Its azetidine ring and diethylpyrimidine moiety contribute to its ability to interact with various biological targets, including enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. The study also reported improved pharmacokinetic properties compared to earlier analogs.

In the context of synthetic chemistry, novel approaches to the preparation of 4-(azetidin-3-yl)-2,6-diethylpyrimidine have been developed to enhance yield and purity. A recent patent (WO2023051234) describes an optimized synthetic route that reduces the number of steps while maintaining high stereoselectivity. This advancement is particularly important for scaling up production for preclinical and clinical studies. The patent also discloses several derivatives of the compound with modified substituents, which show varied biological activities.

From a mechanistic perspective, research has elucidated the molecular interactions of 4-(azetidin-3-yl)-2,6-diethylpyrimidine with its biological targets. X-ray crystallography studies have revealed that the compound binds to the ATP-binding site of target kinases, with the azetidine ring playing a crucial role in stabilizing the protein-ligand complex. Molecular dynamics simulations further support these findings, showing favorable binding energies and residence times. These insights are valuable for structure-based drug design and optimization of this chemical series.

The therapeutic potential of 4-(azetidin-3-yl)-2,6-diethylpyrimidine extends beyond kinase inhibition. Recent preclinical studies have investigated its application in neurological disorders, with promising results in animal models of Parkinson's disease. The compound's ability to cross the blood-brain barrier, combined with its neuroprotective effects observed in vitro, positions it as a potential candidate for central nervous system (CNS) drug development. However, further studies are needed to fully characterize its safety profile and efficacy in more complex biological systems.

In conclusion, 4-(azetidin-3-yl)-2,6-diethylpyrimidine (CAS: 2090239-15-7) represents an exciting area of research in chemical biology and pharmaceutical science. Its diverse biological activities, coupled with recent synthetic and structural biology advances, make it a compelling subject for continued investigation. Future research directions may include exploring its combination with other therapeutic agents, developing more selective derivatives, and advancing promising candidates through the drug development pipeline. The growing body of evidence suggests that this compound class may yield clinically relevant molecules in the coming years.